N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide

• Molecular Formula: C20H25ClN2O
• Molecular Weight: 344.9 g/mol
• IUPAC Name: N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C20H25ClN2O/c1-3-23(4-2)19(17-12-8-9-13-18(17)21)15-22-20(24)14-16-10-6-5-7-11-16/h5-13,19H,3-4,14-15H2,1-2H3,(H,22,24)
• InChI Key: SJECBYCVETZLLB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(CNC(=O)CC1=CC=CC=C1)C2=CC=CC=C2Cl

Description

N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide is a chemical compound with a complex structure that includes a chlorophenyl group, a diethylamino group, and a phenylacetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide typically involves the reaction of 2-chlorophenylacetic acid with diethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out under anhydrous conditions to prevent hydrolysis of the intermediate products. The resulting intermediate is then reacted with phenylacetyl chloride to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chlorophenyl)-2-{[2-(diethylamino)ethyl]amino}acetamide
• 2-(p-Chloroanilino)-N-[2-(diethylamino)ethyl]-2-phenylacetamide
• 2-(Diethylamino)ethyl methacrylate

Uniqueness

N-[2-(2-chlorophenyl)-2-(diethylamino)ethyl]-2-phenylacetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties